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Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
enzymatic synthesis of kojibiose, a rare disaccharide with potential applications in the food
and pharmaceutical industries. The primary method detailed here is a sustainable, two-step
biotechnological process utilizing dextransucrase from Leuconostoc mesenteroides followed by
-galactosidase treatment.

Introduction

Kojibiose (2-O-a-D-glucopyranosyl-a-D-glucose) is a disaccharide with emerging interest due
to its potential prebiotic properties and resistance to digestion by human gastrointestinal
enzymes. Its large-scale production, however, has been a challenge. The following protocols
outline an efficient enzymatic synthesis method that leverages readily available and low-cost
substrates. The core of this process is the transglucosylation activity of dextransucrase, which
transfers a glucose moiety from a donor substrate to an acceptor.

Data Presentation

The following table summarizes the key quantitative data for the two-step enzymatic synthesis
of kojibiose. This process involves the initial synthesis of a galactosyl-kojibiose intermediate
catalyzed by dextransucrase, followed by a hydrolysis step to yield the final product.
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Step 1: Step 2: B-
Parameter Dextransucrase Galactosidase Purification
Reaction Hydrolysis
Dextransucrase (from
Leuconostoc B-Galactosidase (from  Saccharomyces
Enzyme ] ] o
mesenteroides B- Kluyveromyces lactis)  cerevisiae
512F)
4-O-B-D- _
Substrates Residual
Sucrose:Lactose galactopyranosyl- )
(Donor:Acceptor) o Monosaccharides
kojibiose
Substrate 25:25 or 10:25 (g/100  Reaction mixture from  Reaction mixture post-
Concentration mL)[1] Step 1 hydrolysis
Temperature 30°C[2] 37°C[2] Not specified
Not explicitly stated, Not explicitly stated,
pH typically around 5.0- lowered from Step Not specified
5.5 for this enzyme[3] 1[2]
Reaction Time 2 hours|[2] 4 hours|[2] Not specified
4-0O-B3-D-
Product galactopyranosyl- Kojibiose Purified Kojibiose
kojibiose
Moderately high
Vield 40% conversion to 4- overall yield of 38%
ie -
galactosyl-kojibiose[2]  (w/w respect to initial
lactose)[4]
65% to =99%
Purity - - (depending on
purification method)[4]
Experimental Protocols
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Protocol 1: Synthesis of 4-O-3-D-galactopyranosyl-
kojibiose using Dextransucrase

This protocol describes the synthesis of the intermediate compound, 4-O-3-D-

galactopyranosyl-kojibiose, from sucrose and lactose.

Materials:

Dextransucrase from Leuconostoc mesenteroides B-512F

Sucrose

Lactose

Sodium acetate buffer (e.g., 20 mM, pH 5.2-5.4)

Calcium chloride (e.g., 0.05 g/L)

Deionized water

Heating block or water bath capable of 100°C

Procedure:

Prepare a substrate solution by dissolving sucrose and lactose in sodium acetate buffer at
the desired concentration ratio (e.g., 10 g sucrose and 25 g lactose per 100 mL of buffer).[1]

Add calcium chloride to the substrate solution.

Equilibrate the substrate solution to 30°C.[2]

Add dextransucrase to the reaction mixture. The optimal enzyme concentration should be
determined empirically.

Incubate the reaction mixture at 30°C for 2 hours with gentle agitation.[2]

Terminate the reaction by heating the mixture to 100°C for 5 minutes to inactivate the
enzyme.[1]
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e Cool the reaction mixture to room temperature. The resulting solution contains 4-O-3-D-
galactopyranosyl-kojibiose and residual substrates and byproducts.

Protocol 2: Hydrolysis of 4-O-f3-D-galactopyranosyl-
kojibiose to Kojibiose

This protocol details the conversion of the intermediate to the final kojibiose product.
Materials:

e Reaction mixture from Protocol 1

e [(-Galactosidase from Kluyveromyces lactis

e pH meter and appropriate acid/base for pH adjustment

Procedure:

Take the heat-inactivated reaction mixture from Protocol 1.

» Adjust the pH of the solution to the optimal range for 3-galactosidase activity (typically pH
6.0-7.0).[5]

o Equilibrate the solution to 37°C.[2]
e Add (-galactosidase to the reaction mixture.
e Incubate at 37°C for 4 hours.[2]

e The resulting solution now contains kojibiose, along with residual monosaccharides
(fructose, glucose, galactose) and sucrose.

Protocol 3: Purification of Kojibiose

This protocol describes the purification of kojibiose from the reaction mixture using yeast
treatment, which can be followed by chromatographic methods for higher purity.

Materials:
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Reaction mixture from Protocol 2

Saccharomyces cerevisiae (baker's yeast)

Centrifuge and appropriate tubes

Optional: Preparative liquid chromatography system
Procedure:
e Yeast Treatment:

o To the reaction mixture containing kojibiose, add Saccharomyces cerevisiae. The yeast
will consume the residual monosaccharides and sucrose.[4]

o Incubate the mixture under conditions suitable for yeast fermentation (e.g., room
temperature with occasional stirring). The duration of this step may need to be optimized
and can range from several hours to overnight.

o Monitor the removal of monosaccharides using techniques like TLC or HPLC.
o Once the monosaccharides are consumed, pellet the yeast cells by centrifugation.

o Collect the supernatant, which now contains a higher purity of kojibiose. This method can
yield kojibiose with approximately 65% purity.[4]

o Chromatographic Purification (Optional):

o For higher purity (=99%), the supernatant from the yeast treatment can be further purified
using preparative liquid chromatography (e.g., size-exclusion or ion-exchange
chromatography).[4]

o The choice of column and elution conditions will depend on the specific contaminants
remaining.

Visualizations
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Step 1: Synthesis of Intermediate

Substrates:
Sucrose (Donor)
Lactose (Acceptor)

Dextransucrase
(L. mesenteroides B-512F)

l

Reaction:
30°C, 2 hours

Heat Inactivation
(100°C, 5 min)

Step 2: Hydrolysis to Kojibiose

Product:
4-0-3-D-galactopyranosyl-kojibiose
+ Residual Sugars

[-Galactosidase
(K. lactis)

l

Reaction:
37°C, 4 hours

Product:
Kojibiose
+ Residual Monosaccharides

Step 3: P*rification

Yeast Treatment
(S. cerevisiae)

)

Preparative Liquid
Chromatography (Optional)

Purified Kojibiose
(65% to >99% purity)

Click to download full resolution via product page

Caption: Experimental workflow for the two-step enzymatic synthesis of kojibiose.
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Dextransucrase Catalytic Cycle
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e.g., Lactose or Glucose T (e.g., Kojibiose or intermediate)
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(Free Enzyme)

Y

Fructose
(Released)

Step 1: Glycosylation

Sucrose
(Glucosyl Donor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.rsc.org [pubs.rsc.org]
e 2. birac.nic.in [birac.nic.in]
o 3. files.core.ac.uk [files.core.ac.uk]

¢ 4. A sustainable biotechnological process for the efficient synthesis of kojibiose - Green
Chemistry (RSC Publishing) [pubs.rsc.org]

¢ 5. scielo.br [scielo.br]

¢ To cite this document: BenchChem. [Application Notes and Protocols for the
Dextransucrase-Catalyzed Synthesis of Kojibiose]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1673742#protocols-for-the-
dextransucrase-catalyzed-synthesis-of-kojibiose]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1673742?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673742?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/getauthorversionpdf/c3gc42246a
https://www.birac.nic.in/webcontent/1666956841_Kojibiose.pdf
https://files.core.ac.uk/download/pdf/55602818.pdf
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc42246a
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc42246a
https://www.scielo.br/j/rm/a/9bCyM8JRqMW5Dg6QGy4njDv/?format=pdf&lang=en
https://www.benchchem.com/product/b1673742#protocols-for-the-dextransucrase-catalyzed-synthesis-of-kojibiose
https://www.benchchem.com/product/b1673742#protocols-for-the-dextransucrase-catalyzed-synthesis-of-kojibiose
https://www.benchchem.com/product/b1673742#protocols-for-the-dextransucrase-catalyzed-synthesis-of-kojibiose
https://www.benchchem.com/product/b1673742#protocols-for-the-dextransucrase-catalyzed-synthesis-of-kojibiose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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